4-(2-(furan-2-yl)-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride
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Description
4-(2-(furan-2-yl)-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H26ClN3O4 and its molecular weight is 395.88. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Heterocyclic Compound Development
Research in synthetic chemistry has led to the creation of novel compounds with anti-inflammatory and analgesic properties. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored. These compounds were found to exhibit significant cyclooxygenase-1/2 (COX-1/2) inhibitory activities, alongside notable analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Pharmacological Evaluations
Compounds structurally related to the query have been evaluated for their potential as antimicrobial agents, showcasing variable and modest activity against bacteria and fungi. For instance, derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and demonstrated antidepressant and antianxiety activities in preclinical models (Kumar et al., 2017).
Anticancer and Antioxidant Activities
The exploration of furo[2,3-g]-1,2,3-benzoxathiazine derivatives has unveiled compounds with moderate DPPH radical-scavenging activity and significant in vitro antiproliferative activity against various cancer cell lines. This suggests a promising avenue for the development of new anticancer agents with added antioxidant properties (El-Sawy et al., 2013).
Enzyme Inhibition for Disease Management
Compounds with furan and piperazine moieties have been investigated for their potential in managing diseases like type 2 diabetes and Alzheimer's through enzyme inhibition. A study on 2-furoic piperazide derivatives reported promising inhibitory activity against α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), which are key enzymes in the pathophysiology of these diseases (Abbasi et al., 2018).
Drug Development and Synthesis
The development of new pharmaceuticals often involves the synthesis of complex molecules with specific biological targets. An example is the synthesis of potent calcitonin gene-related peptide (CGRP) receptor antagonists, demonstrating the importance of precise synthetic strategies in drug development (Cann et al., 2012).
Properties
IUPAC Name |
4-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(4-methoxyphenyl)methyl]piperazine-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4.ClH/c1-25-16-6-4-15(5-7-16)13-20-19(24)22-10-8-21(9-11-22)14-17(23)18-3-2-12-26-18;/h2-7,12,17,23H,8-11,13-14H2,1H3,(H,20,24);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIFOXAZTCBWQNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)N2CCN(CC2)CC(C3=CC=CO3)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClN3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.